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Compound of Interest

Compound Name: Methyl 6-hydroxy-5-nitronicotinate

Cat. No.: B1287786

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of specialized chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides a comprehensive, step-by-step guide for the
safe disposal of Methyl 6-hydroxy-5-nitronicotinate, a compound requiring careful
management due to its hazardous properties.

Hazard Profile and Safety Summary

Methyl 6-hydroxy-5-nitronicotinate is classified as a hazardous substance. Understanding its
primary hazards is the first step in safe handling and disposal. The Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals provides a clear summary of its
risks.

Hazard Class GHS Hazard Statement Pictogram

) ] o H314: Causes severe skin
Skin Corrosion/Irritation Danger
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H319: Causes serious eye
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) o H335: May cause respiratory ]
Respiratory Irritation o Warning
irritation[2]
Aquatic Hazard (Acute) H402: Harmful to aquatic life

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1287786?utm_src=pdf-interest
https://www.benchchem.com/product/b1287786?utm_src=pdf-body
https://www.benchchem.com/product/b1287786?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/15906357
https://www.echemi.com/sds/6-hydroxy-5-nitronicotinicacid-pid_Rock13451.html
https://www.tcichemicals.com/BE/en/sds/H1410_EU_6N.pdf
https://www.echemi.com/sds/6-hydroxy-5-nitronicotinicacid-pid_Rock13451.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

This data is compiled from GHS information provided for Methyl 6-hydroxy-5-nitronicotinate
and closely related compounds.

Step-by-Step Disposal Protocol

Adherence to the following procedural steps is critical for the safe disposal of Methyl 6-
hydroxy-5-nitronicotinate. This protocol is designed to minimize risk to personnel and the
environment.

1. Personal Protective Equipment (PPE) and Preparation:
o Eye and Face Protection: Wear chemical safety goggles and a face shield.[2]

o Skin Protection: Wear impervious protective gloves (e.qg., nitrile rubber) and a lab coat or
chemical-resistant suit to prevent skin contact.[2][4]

o Respiratory Protection: Use a NIOSH-approved respirator if ventilation is inadequate or if
dusts are generated.[2]

o Work Area: Ensure disposal activities are conducted in a well-ventilated area, preferably
within a chemical fume hood.[2] Have an emergency eye wash station and safety shower
readily accessible.[4]

2. Waste Segregation and Collection:

o Waste Container: Use a designated, properly labeled, and sealed container for the collection
of Methyl 6-hydroxy-5-nitronicotinate waste. The container must be compatible with
corrosive materials.

e Unused Product: Unwanted or expired Methyl 6-hydroxy-5-nitronicotinate should be
disposed of in its original container if possible, or in a suitable, labeled waste container. Do
not mix with other waste streams unless compatibility is confirmed.

o Contaminated Materials: Any materials contaminated with Methyl 6-hydroxy-5-
nitronicotinate, such as absorbent pads, disposable gloves, and weighing papers, must
also be collected in the designated hazardous waste container.

3. Accidental Spill Management:
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Evacuate: In case of a spill, evacuate non-essential personnel from the immediate area.[4]
Ventilate: Ensure the area is well-ventilated.
Containment: Prevent the spill from spreading and from entering drains or waterways.[4]

Cleanup: For solid spills, carefully sweep or scoop the material into the designated waste
container, avoiding dust generation. For liquid spills, use an inert absorbent material (e.g.,
vermiculite, sand) to absorb the spill, then collect the absorbed material into the waste
container.

Decontamination: Clean the spill area thoroughly with a suitable decontaminating agent and
dispose of all cleaning materials as hazardous waste.

. Final Disposal Procedure:

Regulatory Compliance: The final disposal of Methyl 6-hydroxy-5-nitronicotinate must be
conducted through a licensed hazardous waste disposal company.[2] This ensures
compliance with all local, state, and federal regulations.

Labeling and Storage: Securely seal the waste container and ensure it is clearly labeled with
the contents ("Hazardous Waste: Methyl 6-hydroxy-5-nitronicotinate") and the associated
hazard symbols. Store the sealed container in a designated, secure, and well-ventilated
waste accumulation area, away from incompatible materials, until it is collected by the
disposal service.[2]

Disposal Decision Workflow

The following diagram illustrates the logical steps and decision points for the proper disposal of
Methyl 6-hydroxy-5-nitronicotinate.
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Unused/Expired Product (Gloves, Liners, etc.)
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Documentation Filed
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Caption: Workflow for the safe disposal of Methyl 6-hydroxy-5-nitronicotinate.
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This guide provides the essential framework for the safe and compliant disposal of Methyl 6-
hydroxy-5-nitronicotinate. Always refer to your institution's specific safety protocols and the
material's Safety Data Sheet (SDS) before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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